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Compound of Interest

Compound Name: Phosphoric acid, manganese salt

Cat. No.: B159086

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling phosphoric acid and manganese salts. Adherence to
these procedural steps is vital for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

Both phosphoric acid and manganese salts present significant health risks that necessitate the
use of appropriate personal protective equipment.

Phosphoric Acid: Phosphoric acid is a corrosive mineral acid that can cause severe skin burns
and eye damage upon contact.[1][2][3] Inhalation of its mist or vapors can lead to irritation of
the nose, throat, and respiratory tract.[4][5] Long-term exposure may result in dermatitis.[6]

Manganese Salts: Manganese salts, particularly in powder or dust form, are hazardous if
inhaled or ingested.[7] Prolonged exposure to manganese can lead to a serious neurological
condition known as manganism, with symptoms resembling Parkinson's disease.[8] Inhalation
of manganese dust can also cause lung irritation and increase susceptibility to respiratory
infections.[9]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles. A
face shield should be worn
over goggles when there is a
splash hazard.[1][5][10]

Protects against corrosive
splashes from phosphoric acid
and dust particles from

manganese salts.

Skin Protection

Acid-resistant gloves (e.g.,
nitrile or neoprene), a lab coat,
and closed-toe shoes.[2] For
larger quantities, chemical-
resistant aprons or coveralls

are recommended.[1][8]

Prevents skin contact with
corrosive phosphoric acid and
potentially irritating

manganese salts.

Respiratory Protection

A NIOSH-approved respirator
is required. For manganese
dust, a particulate respirator
(e.g., N95, R95, or P95) is
necessary.[11] For phosphoric

acid mists, an air-purifying

Protects against inhalation of
harmful manganese dust and

irritating phosphoric acid mists.

respirator with appropriate acid

gas cartridges should be used.

Exposure Limits

Adherence to established occupational exposure limits is crucial for minimizing health risks.
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Chemical Agency Exposure Limit
Phosphoric Acid OSHA (PEL) 1 mg/m3 (8-hour TWA)[5]
1 mg/m3 (10-hour TWA); 3
NIOSH (REL)
mg/m3 (STEL)[5]
1 mg/m3 (8-hour TWA); 3
ACGIH (TLV)
mg/m3 (STEL)[5]
Manganese Compounds (as -
OSHA (PEL) 5 mg/m3 (Ceiling)[11]

Mn)

1 mg/m3 (10-hour TWA); 3

NIOSH (REL)
mg/m3 (STEL)[11]
0.02 mg/m3 (Respirable
fraction, 8-hour TWA); 0.1
ACGIH (TLV)

mg/m3 (Inhalable fraction, 8-
hour TWA)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Safe Handling and Disposal Protocol

A systematic approach to handling and disposal is essential to mitigate risks.

Experimental Workflow Diagram
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Safe Handling Workflow for Phosphoric Acid and Manganese Salt
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Don Required PPE
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Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Phosphoric
Acid and Manganese Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159086#personal-protective-equipment-for-handling-
phosphoric-acid-manganese-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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